Cas no 2171422-01-6 (4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid)

• Product Name: 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid
• CAS No: 2171422-01-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5999766
• PubChem ID: 165514578
• Update Time: 2025-06-20

4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid
• 4-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxolane-3-carboxylic acid
• EN300-1518859
• 2171422-01-6

• Inchi： 1S/C27H32N2O6/c1-3-9-23(25(30)29(4-2)24-16-34-14-22(24)26(31)32)28-27(33)35-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21-24H,3-4,9,14-16H2,1-2H3,(H,28,33)(H,31,32)/t22?,23-,24?/m1/s1
• InChI Key： RNHLEFNHESKHSA-NSQNTRMNSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(CC)C([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid

Introduction to 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid (CAS No. 2171422-01-6)

4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid (CAS No. 2171422-01-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 3-hydroxyoxolane moiety. These features make it an important intermediate in the synthesis of various bioactive molecules and peptides.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The presence of this group in 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity and selectivity of the molecule. This is particularly crucial in the development of complex peptides and proteins, where maintaining the integrity of the amino acid sequence is essential.

The 3-hydroxyoxolane moiety, on the other hand, introduces additional complexity and functionality to the molecule. This cyclic structure can serve as a scaffold for further chemical modifications, making it a valuable building block in the design of novel therapeutic agents. Recent studies have shown that compounds containing this moiety exhibit enhanced solubility and stability, which are desirable properties for drug candidates.

In terms of its applications, 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid has been utilized in the synthesis of various bioactive peptides and small molecules. For instance, it has been employed in the development of peptide-based inhibitors targeting specific enzymes and receptors involved in disease pathways. These inhibitors have shown promise in preclinical studies for treating conditions such as cancer, neurodegenerative disorders, and infectious diseases.

One notable example is its use in the synthesis of cyclic peptides with improved pharmacokinetic properties. Cyclic peptides are known for their enhanced stability against proteolytic degradation and improved cell permeability, making them attractive candidates for drug development. The ability to incorporate 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid into these cyclic structures allows researchers to fine-tune the properties of the final product, optimizing its therapeutic potential.

Furthermore, recent advancements in computational chemistry have facilitated the rational design of molecules containing this compound. Computational tools such as molecular dynamics simulations and quantum mechanics calculations have been employed to predict the behavior of 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid in various biological environments. These predictions have guided experimental efforts, leading to the discovery of new derivatives with enhanced activity and selectivity.

In conclusion, 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid (CAS No. 2171422-01-6) is a versatile and important compound in modern medicinal chemistry. Its unique structural features make it an invaluable tool for researchers working on the development of novel therapeutic agents. As ongoing research continues to uncover new applications and derivatives, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.